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Introduction

OD1, a potent peptide toxin isolated from the venom of the scorpion Odonthobuthus doriae,
has emerged as a critical pharmacological tool for studying voltage-gated sodium (NaV)
channels. Its high affinity and specific modulation of particular NaV subtypes, most notably
NaV1.7, make it an invaluable molecular probe in pain research and drug discovery. These
application notes provide a comprehensive overview and detailed protocols for the utilization of
OD1 in patch clamp electrophysiology experiments to characterize its effects on NaV channels.

OD1 is a potent activator of several NaV channel subtypes, with a particularly high affinity for
rNaV1.7, hNaV1.4, and rNaV1.6.[1] Its primary mechanism of action involves the potent
inhibition of fast inactivation, which leads to an increase in peak sodium currents and the
induction of a significant persistent sodium current.[1][2] This modulation of channel gating
effectively lowers the threshold for action potential generation and increases neuronal
excitability. Given the critical role of NaV1.7 in nociceptive pathways, OD1's ability to selectively
activate this channel has made it instrumental in studies investigating the mechanisms of pain
transmission.

Data Presentation

The following table summarizes the quantitative data regarding the potency of OD1 on various
voltage-gated sodium channel subtypes as determined by patch clamp electrophysiology.
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Channel .
Species EC50 (nM) Key Effects Reference
Subtype

Potent inhibition
of fast

Nav1.7 Rat 7 inactivation, [1]
induction of

persistent current

Inhibition of fast
NaVvl1.4 Human 10 ) o [1]
Inactivation

Inhibition of fast
NaV1.6 Rat 47 ) o [1]
inactivation

) Minimal
Nav1.2 Mammalian >3000 o [1]
activation

] Minimal
NaVv1.3 Mammalian >3000 o [1]
activation

) Minimal
NaV1.5 Mammalian >3000 o [1]
activation

Signaling Pathway and Experimental Workflow
OD1 Modulation of NaV1.7 Signaling in Nociceptive
Neurons

The following diagram illustrates the signaling pathway initiated by the binding of OD1 to the
NaV1.7 channel in a dorsal root ganglion (DRG) neuron, leading to the transmission of a pain
signal. OD1 binding inhibits the fast inactivation of NaV1.7, causing a persistent influx of Na+
ions. This leads to membrane depolarization, action potential generation, and propagation to
the presynaptic terminal in the dorsal horn of the spinal cord. The sustained depolarization at
the presynaptic terminal facilitates the influx of Ca2+ through voltage-gated calcium channels,
triggering the release of neurotransmitters such as Substance P and glutamate. These
neurotransmitters then bind to their respective receptors on second-order neurons, propagating
the pain signal to higher brain centers.
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Caption: OD1 binding to NaV1.7 in DRG neurons leads to neurotransmitter release in the
spinal cord.

Experimental Workflow for OD1 Application in Patch
Clamp

The following flowchart outlines the key steps for applying OD1 in a whole-cell patch clamp
experiment to record its effects on voltage-gated sodium channels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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